3-Bromo-6-methoxy-2-methylbenzonitrile

• Molecular Formula: C9H8BrNO
• Molecular Weight: 226.07 g/mol
• IUPAC Name: 3-bromo-6-methoxy-2-methylbenzonitrile
• InChI: InChI=1S/C9H8BrNO/c1-6-7(5-11)9(12-2)4-3-8(6)10/h3-4H,1-2H3
• InChI Key: UBPWJYLHFZQGSK-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1C#N)OC)Br

Description

3-Bromo-6-methoxy-2-methylbenzonitrile is a useful research compound. Its molecular formula is C9H8BrNO and its molecular weight is 226.07 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

To a solution of 2-methoxy-6-methylbenzonitrile (3.6 g, 24 mmol) in TFA (25 mL) was added NBS (6.5 g, 36 mmol) and stirred at room temperature for 2 hours. Analysis of the reaction mixture by LC indicated complete bromination of the starting material. The solution was concentrated in vacuo and the resulting crude was dissolved in EtOAc and washed with brine, then dried with Na2SO4, filtered and concentrated in vacuo. The crude residue was purified by silica gel column chromatography (Hexanes:EtOAc=1:1) to provide the title product.

Synthesis routes and methods II

Procedure details

A solution of Br2 (261 mg, 1.63 mmol) in CCl4 (1 mL) was added over 15 min to a solution of 2-methoxy-6-methylbenzonitrile in CCl4 (3 mL) at −10° C. containing 4 mg of Fe powder. After 45 min the reaction was poured into ice water (10 mL). The organic layer was washed with Na2SO3 (aq.) solution (10 mL*2), brine (20 mL) and dried over Na2SO4, concentrated in vacuo to give 3-bromo-6-methoxy-2-methylbenzonitrile.